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Compound of Interest

Compound Name: GNTI

Cat. No.: B1244356

Disclaimer: A specific Safety Data Sheet (SDS) for 5'-Guanidinonaltrindole (GNTI) was not
located in the public domain. The following guidance is based on general safe laboratory
practices for handling potent, biologically active compounds and information gathered from
chemical supplier data and related safety documents. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for a formal risk assessment
before handling this substance.

5'-Guanidinonaltrindole (GNTI) is a highly potent and selective k-opioid receptor antagonist
used in pharmacological research.[1] Due to its high potency, extreme care should be taken to
avoid exposure. The toxicological properties of GNTI have not been fully investigated, and
therefore, it should be handled as a hazardous compound.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
GNTI.
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Body Part Equipment Specification
) Must meet ANSI Z87.1 or

Eyes Safety Goggles or Face Shield )

equivalent standards.

Nitrile or neoprene gloves are
Hands Chemical-resistant Gloves recommended. Double gloving

is advised.

A fully buttoned lab coat is
Body Laboratory Coat }

required.

An N95-rated respirator or

higher is recommended,
Respiratory Respirator especially when handling the

solid form to prevent inhalation

of dust particles.

Operational Plan
Storage and Handling

Proper storage and handling are crucial to maintain the integrity of GNTI and ensure the safety

of laboratory personnel.

Aspect Procedure

Store at -20°C in a tightly sealed container,

Storage . .
protected from light and moisture.[2]

Handle in a designated area, such as a
Hani chemical fume hood or a glove box, to minimize
andling _ ,
exposure. Avoid the generation of dust when

working with the solid form.

When preparing solutions, add the solvent to the
Solution Preparation GNTI powder slowly to avoid splashing. Ensure

adequate ventilation.
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Spill Management

In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately evacuate the area and restrict access.
Inform Supervisor: Notify your supervisor and the laboratory safety officer.

Don Appropriate PPE: Before cleaning, put on the appropriate PPE, including a respirator,
double gloves, a lab coat, and eye protection.

Containment and Cleanup:

o Solid Spills: Gently cover the spill with an absorbent material, such as vermiculite or sand,
to avoid raising dust. Carefully scoop the material into a labeled, sealed waste container.

o Liquid Spills: Absorb the spill with an inert absorbent material (e.g., chemical absorbent
pads, vermiculite). Place the used absorbent material into a sealed, labeled waste
container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a
thorough rinse with water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional guidelines.

Disposal Plan

All GNTI waste, including unused product, contaminated lab supplies (e.g., pipette tips,

gloves), and spill cleanup materials, must be disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and

Solid GNTI Waste ]
puncture-proof container.

Collect in a sealed, labeled, and leak-proof

Liquid GNTI Waste ) )
container. Do not pour down the drain.

Double-bag all contaminated disposable
Contaminated Materials materials (gloves, wipes, etc.) in labeled

hazardous waste bags.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your
institution's EHS department for specific disposal protocols.

Visualized Workflow for Safe Handling of GNTI

The following diagram illustrates a logical workflow for safely handling GNTI in a laboratory

setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://www.benchchem.com/product/b1244356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

Conduct Risk Assessment

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Solid GNTI

Prepare Solution

Cleanup & Disposal

Decontaminate Work Area

Segregate Waste

Dispose of Hazardous Waste

Remove PPE Correctly

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of GNTI.
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This document provides a foundational guide for handling GNTI. Always prioritize safety and
adhere to the specific protocols established by your institution. When in doubt, consult with
your designated safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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